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Compound of Interest

Compound Name: 2-Amino-4,6-dimethoxypyrimidine

Cat. No.: B117758

Essential Safety and Handling Guide for 2-Amino-
4,6-dimethoxypyrimidine

This guide provides crucial safety and logistical information for the handling of 2-Amino-4,6-
dimethoxypyrimidine, tailored for researchers, scientists, and professionals in drug
development. Adherence to these protocols is essential for ensuring personal safety and
maintaining a secure laboratory environment.

Chemical Profile:

Property Value

Chemical Name 2-Amino-4,6-dimethoxypyrimidine
CAS Number 36315-01-2[1]

Molecular Formula C6HIN302[1]

Molecular Weight 155.15 g/mol

Appearance Off-white to tan crystalline powder[2]
Melting Point 94-96 °C
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Hazard Identification and Personal Protective Equipment
(PPE)

2-Amino-4,6-dimethoxypyrimidine is considered a hazardous substance.[3] It may be
harmful if swallowed, in contact with skin, or inhaled.[1][2] It can cause skin and serious eye
irritation, and may cause respiratory irritation.[4][5] Therefore, the use of appropriate personal
protective equipment is mandatory.

Table 1: Recommended Personal Protective Equipment (PPE)

PPE Category Specification Rationale

Tightly fitting safety goggles )
o i ) To protect against splashes
] with side-shields conforming to ) )
Eye/Face Protection and airborne patrticles that can
EN 166 (EU) or NIOSH (US)

cause serious eye irritation.[4]
standards.[6]

] ] ) ] To prevent skin contact which
Chemical-resistant, impervious S
o may cause irritation or harmful
gloves (e.g., nitrile, neoprene) )
) ] ) effects upon absorption.[2]
Skin Protection inspected before use.[6][7] A ) )
] ] ] Contaminated clothing should
lab coat or impervious clothing
be removed and washed
should be worn.[2]
before reuse.[6]

Use in a well-ventilated area,

such as a chemical fume hood.

[71[8] If exposure limits are To avoid inhalation of dust or
Respiratory Protection exceeded or dust formation is aerosols that may cause

significant, a full-face respirator  respiratory irritation.[9]

or a dust mask (e.g., N95)

should be used.[6]

Operational Plan: Step-by-Step Handling Protocol

A systematic approach to handling 2-Amino-4,6-dimethoxypyrimidine is crucial to minimize
exposure risk.

e Preparation and Engineering Controls:

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.benchchem.com/product/b117758?utm_src=pdf-body
https://datasheets.scbt.com/sc-254135.pdf
https://wap.guidechem.com/msds/36315-01-2.html
https://www.lookchem.com/404.htm
https://www.fishersci.com/store/msds?partNumber=AAH66190&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC103591000&countryCode=US&language=en
https://www.echemi.com/sds/2-amino-4-6-dimethoxypyrimidine-pd1805144696.html
https://www.fishersci.com/store/msds?partNumber=AAH66190&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.echemi.com/sds/2-amino-4-6-dimethoxypyrimidine-pd1805144696.html
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_2_Methylamino_4_6_pyrimidinediol.pdf
https://www.lookchem.com/404.htm
https://www.lookchem.com/404.htm
https://www.echemi.com/sds/2-amino-4-6-dimethoxypyrimidine-pd1805144696.html
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_2_Methylamino_4_6_pyrimidinediol.pdf
https://file.medchemexpress.com/batch_PDF/HY-W002175S/2-Amino-4-6-dimethoxy-pyrimidine-d6-SDS-MedChemExpress.pdf
https://www.echemi.com/sds/2-amino-4-6-dimethoxypyrimidine-pd1805144696.html
https://www.chemicalbook.com/msds/2-amino-4-6-dimethoxypyrimidine.htm
https://www.benchchem.com/product/b117758?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b117758?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

o Work in a well-ventilated area, preferably within a certified chemical fume hood.[6][8]
o Ensure that an eyewash station and a safety shower are readily accessible.[4]

o Designate a specific area for handling the compound and assemble all necessary
equipment and reagents beforehand.

e Donning PPE:
o Put on a lab coat, ensuring it is fully buttoned.
o Wear tightly fitting safety goggles.

o Wash and dry hands thoroughly before donning chemical-resistant gloves. It is good
practice to wear two pairs of gloves.

e Handling the Compound:

[e]

Avoid the formation of dust and aerosols.[2][6]

o

Use non-sparking tools to prevent ignition.[6]

[¢]

Avoid contact with skin, eyes, and clothing.[6]

[e]

Do not eat, drink, or smoke in the handling area.[1]
e Storage:
o Store in a cool, dry, and well-ventilated place.[1][2]
o Keep the container tightly closed.[1][2]

o Store away from incompatible materials such as strong oxidizing agents.[5]
Recommended storage temperature is often -20°C for long-term stability.[8]

Emergency Procedures

First-Aid Measures:
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Exposure Route First-Aid Procedure

Move the person to fresh air. If breathing is
Inhalation difficult, give artificial respiration. Consult a

physician.[2][9]

Immediately wash off with soap and plenty of
Skin Contact water. Remove contaminated clothing. Consult a

physician if irritation persists.[2][9]

Rinse cautiously with water for several minutes.

Remove contact lenses if present and easy to
Eye Contact ) o )

do. Continue rinsing for at least 15 minutes and

consult a physician.[4][6]

Do NOT induce vomiting. Never give anything
Ingestion by mouth to an unconscious person. Rinse

mouth with water and consult a physician.[8][9]

Accidental Release Measures:

In case of a spill, evacuate personnel to a safe area.[6] Wear appropriate PPE, including
respiratory protection. Avoid dust formation.[6] Sweep up the spilled solid material and place it
in a suitable, closed container for disposal.[2] Do not let the product enter drains.

Disposal Plan

The disposal of 2-Amino-4,6-dimethoxypyrimidine and its containers must be managed as
hazardous waste.

o Waste Collection: Collect waste material in a designated, labeled, and sealed container.[2]

» Disposal Route: Dispose of the contents and container to an approved waste disposal plant
in accordance with local, state, and federal regulations. Do not dispose of it with normal trash
or down the drain.

Visual Workflow for Safe Handling
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The following diagram outlines the essential steps for the safe handling of 2-Amino-4,6-
dimethoxypyrimidine, from preparation to disposal.

Preparation & Engineering Controls
- Work in fume hood
- Eyewash/shower accessible

:

Don PPE

- Lab coat
- Safety goggles
- Double gloves

:

Handling Compound
- Avoid dust
- Use non-sparking tools
- No eating/drinking

Post-procedure

Spill Response
- Evacuate
- Wear PPE

- Collect waste

Storage
- Cool, dry, ventilated —
- Tightly sealed container

Emergency
- First Aid
- Seek medical attention

For waste

Disposal

- Hazardous waste container
- Follow regulations

Click to download full resolution via product page

Caption: Workflow for Safe Handling of 2-Amino-4,6-dimethoxypyrimidine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Personal protective equipment for handling 2-Amino-
4,6-dimethoxypyrimidine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b117758#personal-protective-equipment-for-handling-
2-amino-4-6-dimethoxypyrimidine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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